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Compound of Interest

Compound Name: Potassium carbonate-13C

Cat. No.: B038563

For researchers, scientists, and drug development professionals, the safe handling of
isotopically labeled compounds is paramount to ensure both personal safety and experimental
integrity. This in-depth guide provides critical safety and handling precautions for solid
Potassium carbonate-13C. While the 3C isotope does not alter the chemical reactivity compared
to its natural abundance counterpart, the compound's physical and chemical properties
necessitate stringent handling protocols.

Hazard Identification and Classification

Potassium carbonate-13C is classified as an irritant.[1][2][3] Contact with skin, eyes, or the
respiratory tract can cause irritation.[1][3][4][5] Ingestion of significant quantities may lead to
more severe health effects, including gastrointestinal irritation and burns.[4]

GHS Hazard Statements:

e H315: Causes skin irritation.[1][3][5]

o H319: Causes serious eye irritation.[1][3][5]

o H335: May cause respiratory irritation.[1][3][5]

Physical and Chemical Properties

A thorough understanding of the physical and chemical properties of Potassium carbonate-13C
is essential for its safe handling and storage.
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Property Value

Appearance White, solid (powder or granules)
Odor Odorless

Melting Point 899 °C (1650 °F)[4]

pH 11-13 (138 g/L solution at 25 °C)[4]

Very soluble in water (approx. 112 g/100g H20

Solubility at 20°C)[6]

- Stable under recommended storage conditions.
Stability ] -
[7] Moisture sensitive.[6]

Safe Handling and Storage Protocols

Adherence to strict handling and storage protocols is crucial to minimize exposure and
maintain the integrity of the compound.

Engineering Controls

o Ventilation: Work in a well-ventilated area.[1][5][7][8][9] Use a fume hood or provide local
exhaust ventilation where dust may be generated.[5][6][9]

Personal Protective Equipment (PPE)

o Eye Protection: Wear chemical safety goggles or a face shield.[4][5][6][7][8][9][10]

o Skin Protection: Wear impervious protective gloves (e.qg., nitrile rubber), a lab coat, or
coveralls to prevent skin contact.[4][5][6][7][8][10]

o Respiratory Protection: If dust is generated and ventilation is inadequate, use a NIOSH-
approved particulate respirator.[4][5][6][7][8]

Handling Procedures

e Avoid dust formation and accumulation.[1][2][7][8][9][11]
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e Avoid contact with skin, eyes, and clothing.[6][7][8][9][11][12]
e Wash hands thoroughly after handling and before eating, drinking, or smoking.[1][5][6][7][11]

o Keep the container tightly closed when not in use.[1][5][10][12]

Storage

e Store in a cool, dry, well-ventilated area.[1][8][10]
o Keep the container tightly closed to prevent moisture absorption.[1][5][10]

o Store away from incompatible materials such as acids.[5][6]

Experimental Workflow for Safe Handling

The following diagram illustrates a standard workflow for safely handling solid Potassium
carbonate-13C in a laboratory setting.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://westliberty.edu/health-and-safety/files/2012/08/Potassium-Carbonate.pdf
https://www.chemicalbook.com/msds/potassium-carbonate-13c.pdf
https://www2.atmos.umd.edu/~russ/MSDS/potassium_carbonate.html
https://www.cdhfinechemical.com/images/product/msds/92_660396136_PotassiumCarbonate-CASNO-584-08-7-MSDS.pdf
https://www.armandproducts.com/products/media/potassium-carbonate-anhydrous-all-grades-sds/
https://mubychem.com/MSDS/Potassium_carbonate%20MSDS.htm
https://www.carlroth.com/medias/SDB-7956-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDY2ODF8YXBwbGljYXRpb24vcGRmfGFERTJMMmc0WkM4NU1UYzVOREk0TVRVNU5URTRMMU5FUWw4M09UVTJYMDFVWDBWT0xuQmtaZ3xlNmMwZDM3NDA4Njc5NzVkYjdlNzcwNmU2MTNiODI2YTg0NzZhM2JjNWVkMzVjNTBlZjU2ZDJiNmJkOTA1YWNm
https://www.chemos.de/import/data/msds/GB_en/584-08-7-A0216451-GB-en.pdf
https://westliberty.edu/health-and-safety/files/2012/08/Potassium-Carbonate.pdf
https://www.chemicalbook.com/msds/potassium-carbonate-13c.pdf
https://www.armandproducts.com/products/media/potassium-carbonate-anhydrous-all-grades-sds/
https://www.carlroth.com/medias/SDB-7956-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDY2ODF8YXBwbGljYXRpb24vcGRmfGFERTJMMmc0WkM4NU1UYzVOREk0TVRVNU5URTRMMU5FUWw4M09UVTJYMDFVWDBWT0xuQmtaZ3xlNmMwZDM3NDA4Njc5NzVkYjdlNzcwNmU2MTNiODI2YTg0NzZhM2JjNWVkMzVjNTBlZjU2ZDJiNmJkOTA1YWNm
https://www.chemos.de/import/data/msds/GB_en/584-08-7-A0216451-GB-en.pdf
https://www.technopharmchem.com/application/uploads/files/1560857431_POTASSIUM_CARBONATE.pdf
https://mubychem.com/MSDS/Potassium_carbonate%20MSDS.htm
https://www.carlroth.com/medias/SDB-7956-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDY2ODF8YXBwbGljYXRpb24vcGRmfGFERTJMMmc0WkM4NU1UYzVOREk0TVRVNU5URTRMMU5FUWw4M09UVTJYMDFVWDBWT0xuQmtaZ3xlNmMwZDM3NDA4Njc5NzVkYjdlNzcwNmU2MTNiODI2YTg0NzZhM2JjNWVkMzVjNTBlZjU2ZDJiNmJkOTA1YWNm
https://www2.atmos.umd.edu/~russ/MSDS/potassium_carbonate.html
https://www.technopharmchem.com/application/uploads/files/1560857431_POTASSIUM_CARBONATE.pdf
https://www.carlroth.com/medias/SDB-7956-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDY2ODF8YXBwbGljYXRpb24vcGRmfGFERTJMMmc0WkM4NU1UYzVOREk0TVRVNU5URTRMMU5FUWw4M09UVTJYMDFVWDBWT0xuQmtaZ3xlNmMwZDM3NDA4Njc5NzVkYjdlNzcwNmU2MTNiODI2YTg0NzZhM2JjNWVkMzVjNTBlZjU2ZDJiNmJkOTA1YWNm
https://www.chemos.de/import/data/msds/GB_en/584-08-7-A0216451-GB-en.pdf
https://www.technopharmchem.com/application/uploads/files/1560857431_POTASSIUM_CARBONATE.pdf
https://www.chemos.de/import/data/msds/GB_en/584-08-7-A0216451-GB-en.pdf
https://westliberty.edu/health-and-safety/files/2012/08/Potassium-Carbonate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b038563?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Preparation

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

'

Prepare Work Area
(Fume Hood, Clean Surface)

Hangling
v

Weigh Compound
(Minimize Dust)

:

Transfer to Reaction Vessel

Cleanupcvi Storage

Clean Work Area

'

Dispose of Waste Properly

:

Store Compound Securely
(Tightly Sealed, Dry)

Click to download full resolution via product page

A standard workflow for handling solid Potassium carbonate-13C.

First-Aid Measures
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In the event of exposure, immediate and appropriate first-aid is critical.

Exposure Route First-Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek medical attention if
symptoms persist.[4][7][8][10][11]

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing.[4][8][10] Get medical attention if
irritation develops.[4][7][10]

Skin Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower
Eye Contact ) . . .

eyelids occasionally.[4][8][10] Seek immediate

medical attention.[4][8][10]

Do NOT induce vomiting. If the person is
conscious, give large quantities of water. Never

Ingestion give anything by mouth to an unconscious
person. Seek immediate medical attention.[4][7]
[8][10][11]

Toxicological Information

The primary toxicological concerns are related to its irritant properties.

Metric Value Species
Oral LD50 1870 mg/kg[9][11] Rat
Dermal LD50 >2000 mg/kg[11] Rabbit
Inhalation LC50 >4.96 mg/L (4.5 hours)[11] Rat

Carcinogenicity: This product is not considered to be a carcinogen by IARC, ACGIH, NTP, or
OSHA.[4][7]
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Logical Relationship of Safety Precautions

The following diagram illustrates the logical flow of safety precautions, from hazard recognition

to mitigation and emergency response.
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Click to download full resolution via product page
Logical flow of safety precautions for Potassium carbonate-13C.

Disposal Considerations

Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations.[2][8][10] Contact a licensed professional waste disposal service to
dispose of this material.[2] Do not allow the product to enter drains.[2][5][7][9]

By adhering to the guidelines outlined in this technical guide, researchers and scientists can
significantly mitigate the risks associated with the handling of solid Potassium carbonate-13C,
ensuring a safe and productive laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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